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Compound of Interest

Compound Name: DAOS

Cat. No.: B15600175

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

DAOS (N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline, sodium salt), a commonly

used Trinder's reagent in diagnostic and biochemical assays. Adherence to these procedures is

critical for ensuring laboratory safety and environmental compliance.

Immediate Safety and Handling Information
DAOS is a water-soluble aniline derivative.[1][2] While it is stable under normal conditions and

presents no fire or explosion hazard, appropriate personal protective equipment (PPE) should

always be worn when handling the compound.[3] This includes eye shields, gloves, and a lab

coat. Dust from the solid form may cause respiratory and eye irritation.[3]

In case of accidental exposure:

Inhalation: Move to fresh air. If respiratory irritation occurs, seek medical attention.[4]

Skin Contact: Wash the affected area immediately with plenty of soap and water.[4]
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Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Rinse mouth and seek medical advice if feeling unwell.

Quantitative Data Summary
Property Value Reference

Chemical Name

N-Ethyl-N-(2-hydroxy-3-

sulfopropyl)-3,5-

dimethoxyaniline, sodium salt

[5]

CAS Number 83777-30-4 [5]

Molecular Formula C13H20NNaO6S [5]

Molecular Weight 341.36 g/mol [5]

Appearance
White to pale blueish white

solid powder
[3]

Odor Odorless [3]

Reactivity

Non-reactive under normal

conditions of use, storage, and

transport.

[3]

Storage Temperature 0-5°C in a dry and dark place.

Experimental Protocols for Disposal
The proper disposal of DAOS, like all chemical waste, must comply with local, state, and

federal regulations. The following protocols provide a step-by-step guide for the safe disposal

of DAOS waste.

Protocol 1: Disposal of Solid DAOS Waste
Collection:

Collect unused or expired solid DAOS in its original container or a clearly labeled, sealed,

and chemically compatible container.
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Label the container as "Hazardous Waste" and include the full chemical name: "N-Ethyl-N-

(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline, sodium salt".

Storage:

Store the waste container in a designated hazardous waste accumulation area.

Ensure the storage area is separate from incompatible materials.

Disposal:

Arrange for pickup and disposal by your institution's Environmental Health & Safety

(EH&S) department or a certified hazardous waste disposal contractor.

Do not dispose of solid DAOS in the regular trash.[6]

Protocol 2: Disposal of Aqueous Solutions Containing
DAOS

Collection:

Collect all aqueous waste containing DAOS in a dedicated, leak-proof, and clearly labeled

container.

The container must be compatible with the solution.

Label the container with "Hazardous Waste," the chemical name "DAOS," and an

approximate concentration.

pH Neutralization (if applicable):

If the aqueous solution is acidic or basic, it may need to be neutralized to a pH between

5.5 and 10.5 before disposal, provided it does not contain other hazardous materials.[6][7]

Always consult your institution's specific guidelines.

Storage:
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Keep the waste container sealed when not in use and store it in a designated hazardous

waste accumulation area with secondary containment.[8]

Disposal:

Contact your institution's EH&S department for collection and disposal.

Do not pour DAOS solutions down the drain unless specifically authorized by your

institution's waste disposal guidelines for dilute, neutralized solutions.[7][9]

Protocol 3: Disposal of Contaminated Labware
Sharps (Needles, Scalpels):

Dispose of any chemically contaminated sharps in a designated, puncture-resistant sharps

container labeled for chemical waste.[10]

Glassware and Plasticware:

The first rinse of contaminated glassware or plasticware must be collected as hazardous

waste.[7][8]

Subsequent rinses may be permissible for drain disposal, pending institutional policies.[7]

After thorough cleaning, dispose of the labware in the appropriate solid waste stream

(e.g., broken glass box).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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